N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-benzyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C33H32N4O3S3/c38-31(24-13-15-25(16-14-24)43(39,40)37-18-7-2-8-19-37)35-33-30(32-34-27-11-5-6-12-28(27)41-32)26-17-20-36(22-29(26)42-33)21-23-9-3-1-4-10-23/h1,3-6,9-16H,2,7-8,17-22H2,(H,35,38)
• InChI Key: IILGEQFQRQHGBM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CN(CC4)CC5=CC=CC=C5)C6=NC7=CC=CC=C7S6
• Molecular Formula: C33H32N4O3S3
• Molecular Weight: 628.8 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C33H32N4O3S3 and its molecular weight is 628.82. The purity is usually 95%.
BenchChem offers high-quality N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) Inhibition

One study highlights the discovery and evaluation of substituted 3-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamides as potent inhibitors of VEGFR-2 kinase activity. This research is significant for understanding the molecular mechanisms that underpin various cancers and developing targeted therapies. The study specifically mentions an analogue demonstrating excellent kinase selectivity, favorable pharmacokinetic properties, and efficacy in human lung and colon carcinoma models (Borzilleri et al., 2006).

Antipsychotic Potential

Another study synthesizes and evaluates heterocyclic analogues of a known compound for their potential as antipsychotic agents. The focus is on their binding to dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors, as well as their ability to antagonize certain behaviors in mice. This research offers insights into the development of new medications for psychiatric disorders (Norman et al., 1996).

Mycobacterium Tuberculosis GyrB Inhibitors

The design and synthesis of novel Mycobacterium tuberculosis GyrB inhibitors based on thiazole-aminopiperidine hybrid analogues were explored. Among the compounds studied, one was identified as a promising inhibitor with activity against all test strains, demonstrating the potential for new antituberculosis treatments (Jeankumar et al., 2013).

Electrochemical C–H Thiolation

A metal- and reagent-free method for the synthesis of benzothiazoles and thiazolopyridines through TEMPO-catalyzed electrolytic C–H thiolation was reported. This process highlights a green chemistry approach to synthesizing compounds that are significant in pharmaceuticals and organic materials, emphasizing the importance of sustainable methodologies in chemical synthesis (Qian et al., 2017).